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Compound of Interest

Compound Name: Methane-13C,d4

Cat. No.: B1626256 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

deuterated methane and its isotopologues (CH₃D, CH₂D₂, CHD₃, and CD₄). The substitution of

hydrogen with deuterium atoms induces notable changes in the molecular properties of

methane, which are critical for various applications in research and development, including

kinetic isotope effect studies, neutron scattering, and as tracers in metabolic and environmental

research. This document details these properties, the experimental protocols for their

determination, and the methods for the synthesis and purification of these compounds.

Core Physical Properties
The progressive deuteration of methane leads to systematic changes in its physical properties.

These variations are primarily due to the greater mass of deuterium compared to protium,

which influences the vibrational zero-point energy of the molecule. This, in turn, affects

intermolecular forces and macroscopic properties such as boiling point, melting point, and

vapor pressure.

Thermodynamic Properties
The following table summarizes the key thermodynamic properties of methane and its

deuterated isotopologues.
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Property CH₄ CH₃D CH₂D₂ CHD₃ CD₄

Molecular

Weight (

g/mol )

16.04 17.05 18.06 19.06 20.07

Melting Point

(°C)
-182.5 -183.6 -184.4 -184.8 -183[1][2]

Boiling Point

(°C)
-161.5[3][4] -160.5 -159.6 -159.0 -161[1][2]

Triple Point

Temperature

(K)

90.66 90.41 90.17 89.96 89.79

Triple Point

Pressure

(mm Hg)

87.50 84.5 82.0 80.2 79.1

Heat of

Vaporization

(kJ/mol)

8.17 - - - 8.52

Molecular Structure and Spectroscopy
The substitution of hydrogen with deuterium also impacts the molecular geometry and

vibrational frequencies.
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Property CH₄ CH₃D CH₂D₂ CHD₃ CD₄

C-H Bond

Length (Å)
1.094 1.094 1.094 1.094 -

C-D Bond

Length (Å)
- 1.092 1.092 1.092 1.092

H-C-H Bond

Angle (°)
109.5 ~109.5 ~109.5 - -

D-C-D Bond

Angle (°)
- - ~109.5 ~109.5 109.5

Vibrational

Frequencies

(cm⁻¹)

See Note 1 See Note 2 See Note 3 See Note 4 See Note 5

Note 1 (CH₄): Key vibrational modes are ν₁ (A₁) at ~2917 cm⁻¹, ν₂ (E) at ~1534 cm⁻¹, ν₃ (F₂) at

~3019 cm⁻¹, and ν₄ (F₂) at ~1306 cm⁻¹. Note 2 (CH₃D): Key vibrational modes include C-D

stretch at ~2200 cm⁻¹ and various C-H stretches and bending modes.[5] Note 3 (CH₂D₂):

Exhibits a more complex spectrum with contributions from symmetric and asymmetric C-H and

C-D stretches and various bending modes. Note 4 (CHD₃): Key vibrational modes include a C-

H stretch at ~2945 cm⁻¹ and various C-D stretches and bending modes. Note 5 (CD₄): Key

vibrational modes are ν₁ (A₁) at ~2109 cm⁻¹, ν₂ (E) at ~1092 cm⁻¹, ν₃ (F₂) at ~2259 cm⁻¹, and

ν₄ (F₂) at ~996 cm⁻¹.

Experimental Protocols
The determination of the physical properties of deuterated methanes requires specialized

experimental techniques, particularly due to their gaseous nature at standard conditions and

low critical temperatures.

Synthesis and Purification of Deuterated Methanes
Synthesis: Deuterated methanes are typically synthesized by the reduction of the

corresponding halogenated methane precursors with a deuterium source.[6]
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CH₃D: Prepared by the reaction of methyl iodide (CH₃I) with a deuterated reducing agent,

such as zinc dust in deuterium oxide (D₂O).[6]

CH₂D₂: Synthesized from dichloromethane (CH₂Cl₂) or dibromomethane (CH₂Br₂) and a

deuterium source.

CHD₃: Prepared from chloroform (CHCl₃) or bromoform (CHBr₃) using deuterated reagents.

CD₄: Commonly synthesized by the reaction of carbon tetrachloride (CCl₄) with a strong

deuterating agent like lithium aluminum deuteride (LiAlD₄) or through the reaction of

aluminum carbide (Al₄C₃) with D₂O.

Purification: The synthesized deuterated methanes often contain isotopic impurities and

byproducts. Purification is crucial and is typically achieved through:

Gas Chromatography (GC): A highly effective method for separating methane isotopologues.

[7][8] The gas mixture is passed through a column with a stationary phase that has different

affinities for the different isotopologues, leading to their separation.

Cryogenic Distillation: This technique exploits the differences in the boiling points of the

isotopologues.[9][10] By carefully controlling the temperature and pressure in a distillation

column, the more volatile components can be separated from the less volatile ones.

Determination of Thermodynamic Properties
Melting and Boiling Points: These properties are determined for cryogenic gases by slowly

changing the temperature of a sample under constant pressure and observing the phase

transitions. A temperature probe and a pressure transducer are used to monitor the conditions.

The melting point is identified by the temperature plateau during the solid-to-liquid transition,

and the boiling point is the temperature at which the vapor pressure of the liquid equals the

surrounding pressure.

Vapor Pressure Measurement: The vapor pressure of the liquid isotopologues is measured as

a function of temperature using a cryostat to control the temperature accurately. A capacitance

manometer is used to measure the pressure of the vapor in equilibrium with the liquid in a

sealed container.
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Determination of Molecular Structure and Spectroscopy
Gas Electron Diffraction (GED): This is a primary technique for determining the bond lengths

and angles of gas-phase molecules.[2][11]

Sample Introduction: A narrow beam of the gaseous deuterated methane is introduced into a

high-vacuum chamber.

Electron Beam Interaction: A high-energy electron beam is directed through the gas stream.

Scattering and Detection: The electrons are scattered by the molecules, and the resulting

diffraction pattern of concentric rings is recorded on a detector.

Data Analysis: The radial distribution of the scattered electrons is analyzed to determine the

internuclear distances and thus the bond lengths and angles of the molecule.

Raman and Infrared (IR) Spectroscopy: These spectroscopic techniques are used to probe the

vibrational modes of the molecules.

Raman Spectroscopy: A laser beam is directed through the gas sample. The scattered light

is collected and analyzed. The frequency shifts of the inelastically scattered light correspond

to the vibrational frequencies of the molecule.

Infrared (FTIR) Spectroscopy: A beam of infrared radiation is passed through the gas

sample. The frequencies at which the molecules absorb the radiation correspond to their

vibrational frequencies. The resulting spectrum provides a fingerprint of the molecule's

vibrational structure.

Visualizations
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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